Cas no 91270-69-8 (7-Bromonaphthalen-1-ol)

7-Bromonaphthalen-1-ol structure

Product Name:7-Bromonaphthalen-1-ol

CAS No:91270-69-8

MF:C₁₀H₇BrO

MW:223.065982103348

MDL:MFCD17012439

CID:1962431

PubChem ID:13215711

Update Time:2024-10-26

7-Bromonaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenol, 7-bromo-
- 7-Bromo-1-hydroxynaphthalene
- 7-Bromonaphthalen-1-ol
- 7-bromo-1-Naphthalenol
- 2-Bromo-8-naphthol
- STJXOXMPODAEAK-UHFFFAOYSA-N
- BCP25448
- AK398915
- F10246
- 7-Bromo-1-naphthalenol (ACI)
- 7-Bromo-1-naphthol
- 8-Hydroxy-2-bromonaphthalene
- Z1269193289
- 91270-69-8
- DS-14515
- SCHEMBL3982743
- EN300-114088
- F16512
- MFCD17012439
- CS-0030221
- DB-083889
- AKOS022506522
- DTXSID10528861
- SY260438
- SB66974
- MDL： MFCD17012439
- Inchi： 1S/C10H7BrO/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h1-6,12H
- InChI Key： STJXOXMPODAEAK-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(C=CC=C2O)=CC=1

Computed Properties

Exact Mass: 221.96803g/mol
Monoisotopic Mass: 221.96803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 20.2

Experimental Properties

Density: 1.615
Boiling Point: 353.821 °C at 760 mmHg
Flash Point: 167.785 °C
PSA: 20.23000
LogP: 3.30790

7-Bromonaphthalen-1-ol Security Information

Hazard Statement： H302-H315-H319-H335

7-Bromonaphthalen-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FR135-250mg	7-Bromonaphthalen-1-ol	91270-69-8	97%	250mg	1310CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FR135-100mg	7-Bromonaphthalen-1-ol	91270-69-8	97%	100mg	593CNY	2021-05-08
Alichem	A219003180-500mg	2-Bromo-8-naphthol	91270-69-8	98%	500mg	$989.80	2023-08-31
Alichem	A219003180-1g	2-Bromo-8-naphthol	91270-69-8	98%	1g	$1617.60	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FR135-50mg	7-Bromonaphthalen-1-ol	91270-69-8	97%	50mg	327.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FR135-200mg	7-Bromonaphthalen-1-ol	91270-69-8	97%	200mg	823.0CNY	2021-07-12
Apollo Scientific	OR55517-250mg	7-Bromo-1-hydroxynaphthalene	91270-69-8	97%	250mg	£114.00	2024-05-24
Apollo Scientific	OR55517-1g	7-Bromo-1-hydroxynaphthalene	91270-69-8	97%	1g	£307.00	2024-05-24
Chemenu	CM245796-1g	7-Bromonaphthalen-1-ol	91270-69-8	97%	1g	$281	2021-08-04
TRC	B292365-10mg	7-Bromonaphthalen-1-ol	91270-69-8		10mg	$ 50.00	2022-06-07

7-Bromonaphthalen-1-ol Production Method

Production Method 1

32281-97-3

91270-69-8

Reaction Conditions

1.1 Reagents: 2,4,6-Trimethylpyridine , Triisopropylsilyl triflate Catalysts: (OC-6-42)-Bis[[2,3-butanedione 2,3-di(oximato-κN)](1-)]chloro(N,N-dimethyl-4-pyr… , Iridium(1+), [4,4′-bis(trifluoromethyl)-2,2′-bipyridine-κN1,κN1′]bis[3-fluoro-5-… Solvents: Dichloromethane , 1,2-Dichloroethane ; 10 h, rt
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 20 min, rt

Reference

: Rapid Access to Free Phenols by Photocatalytic Acceptorless Dehydrogenation of Cyclohexanones at Room Temperature

Min, Lin; Lin, Jiani; Shu, Wei, Chinese Journal of Chemistry, 2023, 41(21), 2773-2778

Production Method 2

580-13-2

91270-69-8

771-15-3

90767-17-2

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Catalysts: Manganese(1+), [5,10,15,20-tetrakis(pentafluorophenyl)-21H,23H-porphinato(2-)-κN… Solvents: Acetonitrile , Dichloromethane ; 1 h, rt; 27 °C

Reference

: Substituent-induced regioselective hydroxylation of the aromatic C-H bond on naphthalene with metachloroperbenzoic acid catalyzed by F20TPPMnCl

Chen, Chang-Di; Sheng, Wen-Bing; Shi, Guo-Jun; Guo, Can-Cheng, Journal of Physical Organic Chemistry, 2013, 26(1), 23-29

Production Method 3

174814-12-1

91270-69-8

Reaction Conditions

1.1 Reagents: Perchloric acid Solvents: Acetonitrile ; rt

Reference

: Acid-Catalyzed Dehydration of Naphthalene-cis-1,2-dihydrodiols: Origin of Impaired Resonance Effect of 3-Substituents

Kudavalli, Jaya Satyanarayana; Boyd, Derek R.; Sharma, Narain D.; More O'Ferrall, Rory A., Journal of Organic Chemistry, 2011, 76(22), 9338-9343

Production Method 4

91270-69-8

Reaction Conditions

Reference

: Arynic species: effect of substituents on the reactivity of monosubstituted dehydrobenzenes

Gavina, F.; Luis, S. V.; Costero, A. M.; Gil, P., Tetrahedron, 1986, 42(1), 155-66

Production Method 5

110138-21-1

26447-28-9

91270-69-8

91270-68-7

Reaction Conditions

1.1 Solvents: 1,4-Dioxane

Reference

: Arynic species. II. Tosyl and triazene as leaving group in the generation of arynes from polymer-bound reagents

Gavina, F.; Luis, S. V.; Ferrer, P.; Costero, A. M.; Gil, P., Tetrahedron, 1986, 42(20), 5641-8

Production Method 6

148378-71-6

91270-69-8

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Palladium diacetate , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,2-Dichloroethane ; rt → 70 °C; 18 h, 70 °C

Reference

: Total Synthesis of Elmenols A and B and Related Rearranged Angucyclinones

Ikonnikova, Viktoria A. ; Solyev, Pavel N. ; Terekhov, Stanislav S.; Alferova, Vera A.; Tyurin, Anton P.; et al, ChemistrySelect, 2021, 6(42), 11775-11778

Production Method 7

477907-60-1

91270-69-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 20 h, 50 °C

Reference

: Substituted 9-Diethylaminobenzo[a]phenoxazin-5-ones (Nile Red Analogues): Synthesis and Photophysical Properties

Hornum, Mick ; Mulberg, Mads W.; Szomek, Maria; Reinholdt, Peter ; Brewer, Jonathan R. ; et al, Journal of Organic Chemistry, 2021, 86(2), 1471-1488

Production Method 8

91270-69-8

Reaction Conditions

Reference

: New chiral synthons from the microbial oxidation of bromonaphthalenes

Hudlicky, Tomas; Endoma, Mary Ann A.; Butora, Gabor, Tetrahedron: Asymmetry, 1996, 7(1), 61-8

7-Bromonaphthalen-1-ol Raw materials

7-Bromonaphthalen-1-ol Preparation Products

7-Bromonaphthalen-1-ol Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

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